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Compound of Interest

Compound Name: Eglumine

Cat. No.: B078645

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical waste is a critical component of laboratory safety and regulatory
compliance. This guide provides detailed, step-by-step procedures for the safe disposal of
eglumine (also known as N-Ethyl-D-Glucamine), ensuring the protection of laboratory
personnel and the environment.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to handle eglumine with the
appropriate personal protective equipment (PPE) to minimize exposure risks.

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification Purpose

Gloves Chemical-resistant (e.g., nitrile)  Prevents skin contact.

] Safety glasses with side
Eye Protection ) Protects eyes from splashes.
shields or goggles

Protects skin and clothing from
Lab Coat Standard laboratory coat o
contamination.

Use in a well-ventilated area or

under a fume hood. A ] ] )
. _ . Prevents inhalation of airborne
Respiratory Protection respirator may be necessary _
N particles.
for large quantities or when

generating dust.

In the event of a spill, immediately contain the area. For small spills, use an inert absorbent
material like vermiculite or sand, and place it in a sealed, labeled container for disposal. For
large spills, evacuate the area and adhere to your institution's emergency protocols.

Eglumine: Chemical and Physical Properties

Understanding the properties of eglumine is fundamental to its safe handling and disposal.
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Property

Data

Source(s)

Chemical Name

N-Ethyl-D-Glucamine

[1]

Eglumine, (2R,3R,4R,5S)-6-

Synonyms (ethylamino)hexane-1,2,3,4,5- [2][3]
pentaol

CAS Number 14216-22-9 [2]

Molecular Formula C8H19NO5 [2]

Molecular Weight 209.24 g/mol [2]
White or off-white powder or

Appearance _ [11[4]
crystalline substance

Solubility Soluble in water [1114]
Tends to have a slightly

pH : . . [1]
alkaline pH in solution

Melting Point ~138 °C [5]

Step-by-Step Disposal Protocol for Eglumine

Due to the limited specific hazard data available for eglumine, it is prudent to treat it as a

hazardous chemical waste. The following protocol is based on general best practices for

laboratory chemical waste disposal.

Step 1: Waste ldentification and Segregation

» Classify as Hazardous Waste: In the absence of comprehensive safety data, classify all

forms of eglumine waste (solid, solutions, and contaminated materials) as hazardous

chemical waste.

o Segregate Waste Streams: Do not mix eglumine waste with other chemical waste streams

unless compatibility has been confirmed. Collect aqueous waste separately from organic

solvent waste.[6]

Step 2: Waste Collection and Containerization
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e Solid Eglumine Waste:

o Collect solid eglumine powder in a clearly labeled, sealed, and compatible container.

o The label should include the words "Hazardous Waste," the chemical name "Eglumine (N-
Ethyl-D-Glucamine)," and the associated hazards (e.g., "Irritant,” "Handle with Caution").

e Eglumine Solutions:
o Collect aqueous solutions of eglumine in a dedicated, leak-proof, and sealed container.
o The container must be compatible with the solution.

o Label the container clearly with "Hazardous Waste: Aqueous Eglumine Solution" and its
approximate concentration.

e Contaminated Labware and PPE:

o Disposable items such as gloves, weighing papers, and pipette tips that are contaminated
with eglumine should be collected in a designated, sealed plastic bag or container.

o Label the container as "Hazardous Waste: Eglumine Contaminated Debris."

o Empty containers that held eglumine should be triple-rinsed with a suitable solvent, and
the rinsate collected as hazardous waste.[6] The defaced, rinsed container can then be
disposed of in the appropriate solid waste stream.[7]

Step 3: Storage of Eglumine Waste

o Store eglumine waste containers in a designated and properly labeled satellite accumulation
area (SAA) within the laboratory.[8]

o Ensure containers are kept closed except when adding waste.[8]
» Store in a cool, dry, and well-ventilated place away from incompatible materials.

Step 4: Final Disposal
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e Do Not Dispose Down the Drain: Due to its potential environmental impact and the lack of
specific safety data, do not dispose of eglumine or its solutions down the sanitary sewer.

» Arrange for Professional Disposal: Contact your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for

the pickup and proper disposal of the collected eglumine waste.[7]

o Follow all institutional, local, and national regulations for the disposal of hazardous chemical

waste.

Eglumine Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of

eglumine waste.
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Start: Eglumine Waste Generated

Identify Waste Type

Contaminated Materials

Solid Eglumine Eglumine Solution (PPE, Labware)

Collect in a sealed, labeled Collect in a compatible, sealed, Double-bag and seal in a labeled
hazardous waste container. labeled hazardous waste container. hazardous waste container.

Store in designated Satellite
Accumulation Area (SAA)

Arrange for pickup by EHS or
licensed waste disposal contractor.

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of eglumine waste.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of eglumine, fostering a secure research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of
Eglumine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078645#eglumine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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